Cas no 49791-06-2 (1-(Chloromethoxy)heptane)

• Product name: 1-(Chloromethoxy)heptane
• CAS No: 49791-06-2
• MF: C₈H₁₇OCl
• MW: 164.673
• CID: 2698875
• PubChem ID: 12579124

1-(Chloromethoxy)heptane Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethoxy)heptane
• DTXSID30503231
• MFCD19231963
• SY309364
• 49791-06-2
• AKOS006384012
• chloromethyl heptyl ether
• SCHEMBL11612221
• 1-(CHLOROMETHOXY)HEPTANE
• 1-(Chloromethoxy)heptane

• Inchi： InChI=1S/C8H17ClO/c1-2-3-4-5-6-7-10-8-9/h2-8H2,1H3
• InChI Key： MPJFBKWQLMDKEA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 164.0967929Da
• Monoisotopic Mass: 164.0967929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų